(S)-1-(3-Aminopyrrolidin-1-yl)-2-methylpropan-1-one hydrochloride

Specification

• CAS No.: 1349699-93-9
• Molecular Formula: C8H17ClN2O
• Molecular Weight: 192.69
• IUPAC Name: 1-[(3S)-3-aminopyrrolidin-1-yl]-2-methylpropan-1-one;hydrochloride
• Standard InChI: InChI=1S/C8H16N2O.ClH/c1-6(2)8(11)10-4-3-7(9)5-10;/h6-7H,3-5,9H2,1-2H3;1H/t7-;/m0./s1
• Standard InChI Key: ILRFAIPIIRTLOX-FJXQXJEOSA-N
• SMILES: CC(C)C(=O)N1CCC(C1)N.Cl

Introduction

(S)-1-(3-Aminopyrrolidin-1-yl)-2-methylpropan-1-one hydrochloride is a chemical compound with significant interest in pharmaceutical research due to its potential biological activities. This compound belongs to the class of organic compounds and is characterized by its molecular formula, C₈H₁₇ClN₂O, and a molecular weight of 192.68 g/mol.

Synthesis

The synthesis of (S)-1-(3-Aminopyrrolidin-1-yl)-2-methylpropan-1-one hydrochloride typically involves multi-step organic reactions. A common method includes the reaction of 2-methylpropan-1-one with 3-aminopyrrolidine in the presence of an acid catalyst, followed by hydrochloric acid treatment to yield the hydrochloride salt form. The reaction conditions require careful control of temperature and pH to ensure optimal yield and purity.

Synthesis Steps

• Reaction Setup: Combine 2-methylpropan-1-one and 3-aminopyrrolidine in a suitable solvent like ethanol or methanol.

• Catalyst Addition: Add an acid catalyst to facilitate the reaction.

• Hydrochloric Acid Treatment: Treat the product with hydrochloric acid to form the hydrochloride salt.

• Purification: Use recrystallization or chromatography to isolate the desired product.

Potential Applications and Biological Activity

While specific mechanisms of action for (S)-1-(3-Aminopyrrolidin-1-yl)-2-methylpropan-1-one hydrochloride are not extensively documented, compounds with similar structures often exhibit pharmacological activities such as analgesic or anxiolytic effects. The pyrrolidine moiety may interact with biological targets like receptors or enzymes, potentially influencing neurotransmitter systems or cellular signaling pathways.

Potential Therapeutic Areas

• Analgesic Effects: Potential use in pain management.

• Anxiolytic Effects: Possible application in treating anxiety disorders.

• Neurotransmitter Modulation: Influence on neurotransmitter systems for various neurological conditions.